Cas no 1312608-15-3 (Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate)

• Product Name: Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate
• CAS No: 1312608-15-3
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 4934064
• Update Time: 2025-10-29

Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate
• Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate

• Inchi： 1S/C19H27NO4/c1-18(2,3)23-16(21)11-15-17(22)24-19(4,5)13-20(15)12-14-9-7-6-8-10-14/h6-10,15H,11-13H2,1-5H3
• InChI Key： NHLVHOXCXYARAD-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)OC(C)(C)C)N(CC2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8

Additional information on Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate

Recent Advances in the Study of 1312608-15-3 and Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate

The chemical compound 1312608-15-3 and its derivative, Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of modulating biological pathways and therapeutic targets.

Recent studies have focused on the synthesis and characterization of 1312608-15-3 and its derivatives, including Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate. These compounds have been investigated for their role as intermediates in the synthesis of more complex molecules with potential pharmacological activities. The structural features of these compounds, such as the morpholine ring and the benzyl group, are believed to contribute to their biological activity and stability.

One of the key findings from recent research is the potential of Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate to act as a precursor in the synthesis of novel kinase inhibitors. Kinases are a critical class of enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The ability of this compound to serve as a building block for kinase inhibitors highlights its importance in medicinal chemistry.

In addition to its role in kinase inhibitor synthesis, 1312608-15-3 has also been explored for its potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug discovery, and small molecules that can modulate these interactions offer new avenues for therapeutic intervention. Preliminary studies suggest that 1312608-15-3 may have the ability to disrupt specific PPIs, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate has been optimized in recent studies to improve yield and purity. Advances in synthetic methodologies, such as the use of catalytic asymmetric synthesis, have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug development. These improvements in synthesis are expected to facilitate further research and development of this compound and its derivatives.

Despite the promising findings, challenges remain in the development of 1312608-15-3 and Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate as therapeutic agents. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the design and synthesis of analogs with improved pharmacokinetic properties and the evaluation of their efficacy in relevant disease models.

In conclusion, the study of 1312608-15-3 and Tert-butyl 2-(4-benzyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetate represents a promising area of research in chemical biology and pharmaceutical sciences. The potential applications of these compounds in drug discovery, particularly as intermediates for kinase inhibitors and modulators of protein-protein interactions, underscore their importance. Continued research efforts are expected to yield valuable insights into their therapeutic potential and pave the way for the development of novel drugs.